N1-((6Z,9Z,28Z,31Z)-Heptatriaconta-6,9,28,31-tetraen-19-yl)-N3,N3-dimethyl-N1-nonylpropane-1,3-diamine
Description
N1-((6Z,9Z,28Z,31Z)-Heptatriaconta-6,9,28,31-tetraen-19-yl)-N3,N3-dimethyl-N1-nonylpropane-1,3-diamine: is a complex organic compound with a molecular formula of C60H112N2 This compound is notable for its unique structure, which includes multiple unsaturated carbon chains and a diamine functional group
Properties
Molecular Formula |
C51H98N2 |
|---|---|
Molecular Weight |
739.3 g/mol |
IUPAC Name |
N'-[(6Z,9Z,28Z,31Z)-heptatriaconta-6,9,28,31-tetraen-19-yl]-N,N-dimethyl-N'-nonylpropane-1,3-diamine |
InChI |
InChI=1S/C51H98N2/c1-6-9-12-15-18-20-22-24-26-28-30-32-34-36-39-42-46-51(53(50-45-48-52(4)5)49-44-41-38-17-14-11-8-3)47-43-40-37-35-33-31-29-27-25-23-21-19-16-13-10-7-2/h18-21,24-27,51H,6-17,22-23,28-50H2,1-5H3/b20-18-,21-19-,26-24-,27-25- |
InChI Key |
DBBLIRKZJNBELP-LKONLTQMSA-N |
Isomeric SMILES |
CCCCCCCCCN(C(CCCCCCCC/C=C\C/C=C\CCCCC)CCCCCCCC/C=C\C/C=C\CCCCC)CCCN(C)C |
Canonical SMILES |
CCCCCCCCCN(CCCN(C)C)C(CCCCCCCCC=CCC=CCCCCC)CCCCCCCCC=CCC=CCCCCC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N1-((6Z,9Z,28Z,31Z)-Heptatriaconta-6,9,28,31-tetraen-19-yl)-N3,N3-dimethyl-N1-nonylpropane-1,3-diamine involves multiple steps, including the formation of the unsaturated carbon chains and the introduction of the diamine group. The reaction conditions typically require controlled temperatures and the use of specific catalysts to ensure the desired product is obtained with high purity.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and yield, making the compound suitable for commercial applications.
Chemical Reactions Analysis
Types of Reactions
N1-((6Z,9Z,28Z,31Z)-Heptatriaconta-6,9,28,31-tetraen-19-yl)-N3,N3-dimethyl-N1-nonylpropane-1,3-diamine can undergo various chemical reactions, including:
Oxidation: The unsaturated carbon chains can be oxidized to form epoxides or other oxygen-containing functional groups.
Reduction: The compound can be reduced to form saturated derivatives.
Substitution: The diamine group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like alkyl halides. Reaction conditions vary depending on the desired transformation but often involve specific temperatures and solvents to optimize the reaction.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield epoxides, while reduction can produce fully saturated compounds.
Scientific Research Applications
N1-((6Z,9Z,28Z,31Z)-Heptatriaconta-6,9,28,31-tetraen-19-yl)-N3,N3-dimethyl-N1-nonylpropane-1,3-diamine has several scientific research applications, including:
Chemistry: Used as a reagent in organic synthesis and as a model compound for studying reaction mechanisms.
Biology: Investigated for its potential role in cell membrane interactions and as a component in lipid nanoparticles.
Medicine: Explored for its potential use in drug delivery systems, particularly for nucleic acid-based therapies.
Industry: Utilized in the development of advanced materials and as a surfactant in various formulations.
Mechanism of Action
The mechanism of action of N1-((6Z,9Z,28Z,31Z)-Heptatriaconta-6,9,28,31-tetraen-19-yl)-N3,N3-dimethyl-N1-nonylpropane-1,3-diamine involves its interaction with biological membranes and molecular targets. The compound’s amphiphilic nature allows it to integrate into lipid bilayers, potentially affecting membrane fluidity and permeability. It may also interact with specific proteins or nucleic acids, influencing cellular processes and signaling pathways.
Comparison with Similar Compounds
Similar Compounds
- N1-((6Z,9Z,28Z,31Z)-Heptatriaconta-6,9,28,31-tetraen-19-yl)-N3,N3-dimethyl-N1-((9Z,12Z)-octadeca-9,12-dien-1-yl)propane-1,3-diamine
- N1-((6Z,9Z,28Z,31Z)-Heptatriaconta-6,9,28,31-tetraen-19-yl)-N3,N3-dimethyl-N1-(octadecyl)propane-1,3-diamine
Uniqueness
N1-((6Z,9Z,28Z,31Z)-Heptatriaconta-6,9,28,31-tetraen-19-yl)-N3,N3-dimethyl-N1-nonylpropane-1,3-diamine is unique due to its specific combination of unsaturated carbon chains and diamine functional group. This structure imparts distinct chemical and physical properties, making it valuable for specialized applications in research and industry.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
